2,2-Difluoro-2-(2-nitrophenyl)acetic acid

• Molecular Formula: C8H5F2NO4
• Molecular Weight: 217.13 g/mol
• IUPAC Name: 2,2-difluoro-2-(2-nitrophenyl)acetic acid
• InChI: InChI=1S/C8H5F2NO4/c9-8(10,7(12)13)5-3-1-2-4-6(5)11(14)15/h1-4H,(H,12,13)
• InChI Key: RZMOZIUPTANIFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(C(=O)O)(F)F)[N+](=O)[O-]

Description

2,2-Difluoro-2-(2-nitrophenyl)acetic acid is a useful research compound. Its molecular formula is C8H5F2NO4 and its molecular weight is 217.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to the above-described scheme, 2,2-difluoro-2-(2-nitrophenyl)acetic acid ethyl ester (Compound 2c; 1.01 g, 4.1 mmol) and 1N NaOH solution (10 mL) were put into an eggplant flask, and the mixture was stirred at room temperature for 19 hours. After the reaction, the reaction mixture was neutralized with 5% HCl solution, extracted with ethyl acetate and washed with water, and an organic layer was dried with anhydrous sodium sulfate. Ethyl acetate was distilled away under reduced pressure, and by carrying out purification by silica gel column chromatography, 2,2-difluoro-2-(2-nitrophenyl)acetic acid (Compound 4c) was obtained with a yield of 85%.